Cas no 2092835-95-3 (CID 131505635)

• Product Name: CID 131505635
• CAS No: 2092835-95-3
• MF: C₉H₁₂ClNO₃
• MW: 217.649481773376
• CID: 5267831
• Update Time: 2025-08-02

CID 131505635 Chemical and Physical Properties

Names and Identifiers

• CID 131505635
• 4-Oxazolecarboxylic acid, 2-(1-chloro-2-methylpropyl)-, methyl ester

• Inchi： 1S/C9H12ClNO3/c1-5(2)7(10)8-11-6(4-14-8)9(12)13-3/h4-5,7H,1-3H3
• InChI Key： UAQMKKRNZDGHCW-UHFFFAOYSA-N
• SMILES： O1C=C(C(OC)=O)N=C1C(Cl)C(C)C

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 262.1±20.0 °C(Predicted)
• pka: -2.46±0.10(Predicted)

Additional information on CID 131505635

Introduction to Compound CAS No. 2092835-95-3 and Product CID 131505635

CAS No. 2092835-95-3 and CID 131505635 represent a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, which is part of an emerging class of bioactive molecules, has been the subject of extensive research in recent years, particularly in the context of its pharmacological properties and biological activities.

The chemical structure of CAS No. 2092835-95-3 is characterized by a complex arrangement of functional groups that contribute to its high reactivity and selectivity. These features make it an attractive candidate for various pharmaceutical applications, including the development of new drugs for the treatment of chronic diseases and infections. The compound's molecular formula and precise structural details have been elucidated through advanced spectroscopic techniques, such as NMR and X-ray crystallography, providing a comprehensive understanding of its chemical properties.

Recent studies have highlighted the potential of CAS No. 2092835-95-3 in modulating key biological pathways involved in disease progression. For instance, research conducted by a team at the University of California, San Francisco, has demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory activity, CAS No. 2092835-95-3 has shown significant promise in preclinical studies as an antiviral agent. A study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the replication of several viral strains, including influenza A and hepatitis C viruses. The mechanism of action involves the disruption of viral entry into host cells and the inhibition of viral enzyme activity, making it a valuable lead compound for further drug development.

The safety profile of CAS No. 2092835-95-3 has also been extensively evaluated in preclinical toxicity studies. Results from these studies indicate that the compound exhibits low toxicity and good tolerability at therapeutic doses, suggesting a favorable safety margin for clinical use. These findings have paved the way for phase I clinical trials, which are currently underway to assess the safety and pharmacokinetics of the compound in human subjects.

Beyond its therapeutic applications, CAS No. 2092835-95-3 has also been explored for its potential use as a research tool in biochemical and cellular assays. Its ability to selectively target specific proteins or pathways makes it a valuable reagent for studying cellular signaling mechanisms and validating drug targets. This versatility has led to its adoption by several academic and industrial laboratories as a key component in their research portfolios.

The product identified by CID 131505635 is a high-purity form of CAS No. 2092835-95-3, suitable for both research and pharmaceutical development purposes. It is synthesized using state-of-the-art methods that ensure consistent quality and batch-to-batch reproducibility. The compound is available in various forms, including solid powders and solutions, to meet the diverse needs of researchers and pharmaceutical companies.

To further enhance its utility, ongoing research is focused on optimizing the delivery methods for CAS No. 2092835-95-3. For example, nanoparticle-based delivery systems are being developed to improve the bioavailability and target specificity of the compound, thereby enhancing its therapeutic efficacy while minimizing side effects. These advancements are expected to broaden the range of applications for this promising molecule.

In conclusion, CAS No. 2092835-95-3 (Product ID: CID 131505635) represents a significant breakthrough in medicinal chemistry with far-reaching implications for both research and clinical practice. Its unique chemical structure, combined with its diverse biological activities and favorable safety profile, positions it as a valuable asset in the ongoing quest to develop more effective treatments for a wide range of diseases.